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Foundational Synthesis Research

The table below summarizes the key information from the initial discovery report.

Aspect Details

Initial Report First synthesized and reported in 1976 [1].

Research
Context

Study of structure-taste relationships for artificial sweeteners; investigation of
synthetic analogs of perillartine [1].

Key
Researchers

Acton, E. M. & Stone, H. [1].

Primary
Literature

Science, 193(4253), 584-586 (1976) [1].

Chemical
Identifier

CAS Registry Number: 59691-20-2 [2].

The IUPAC name for Oxime V is 4-(Methoxymethyl)-1,4-cyclohexadiene-1-carboxaldehyde syn-oxime,

with a molecular formula of C9H13NO2 [1] [2] [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 3 Tech Support

https://www.smolecule.com/products/s633908?utm_src=pdf-body
https://www.smolecule.com/products/s633908?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Oxime_V
https://en.wikipedia.org/wiki/Oxime_V
https://en.wikipedia.org/wiki/Oxime_V
https://en.wikipedia.org/wiki/Oxime_V
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91364344.htm
https://www.smolecule.com/products/s633908?utm_src=pdf-body
https://en.wikipedia.org/wiki/Oxime_V
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91364344.htm
https://commons.wikimedia.org/wiki/File:Oxime_V_structure.svg
https://www.smolecule.com/products/s633908?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Research Goal Lead Compound
(Perillartine)

  Identify Target Compound Oxime V
Synthesized

  Chemical Synthesis  Design Analog Property Evaluation  Characterize

Click to download full resolution via product page

Figure: The experimental workflow for the discovery of Oxime V involved designing a synthetic analog of an

existing sweetener, followed by synthesis and characterization of its properties [1].
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Email: info@smolecule.com or Request Quote Online.

References

1. Oxime V [en.wikipedia.org]

2. oxime V | 59691-20-2 [chemicalbook.com]

3. File:Oxime V structure.svg [commons.wikimedia.org]

To cite this document: Smolecule. [how was Oxime V first synthesized]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b633908#how-was-oxime-v-first-

synthesized]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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